1-(3-Fluoro-4-methoxyphenyl)-4-(hydroxymethyl)pyrrolidin-2-one
Cat. No. B8279440
M. Wt: 239.24 g/mol
InChI Key: WGBQHXVKUCPDME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1ccc(N2CC(C(=O)O)CC2=O)cc1F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH4-:34].[CH3:19][CH2:20][N:21]([CH2:22][CH3:23])[CH2:24][CH3:25].[CH3:45][CH2:46][O:47][C:48]([CH3:49])=[O:50].[Cl:26][C:27]([O:28][CH2:29][CH:30]([CH3:31])[CH3:32])=[O:33].[Cl:41][CH2:42][Cl:43].[F:1][c:2]1[cH:3][c:4]([N:10]2[CH2:11][CH:12]([C:16](=[O:17])[OH:18])[CH2:13][C:14]2=[O:15])[cH:5][cH:6][c:7]1[O:8][CH3:9].[Na+:35].[Na+:40].[O-:36][C:37]([OH:38])=[O:39].[OH2:44]>>[F:1][c:2]1[cH:3][c:4]([N:10]2[CH2:11][CH:12]([CH2:16][OH:17])[CH2:13][C:14]2=[O:15])[cH:5][cH:6][c:7]1[O:8][CH3:9]
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(C)=O
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)COC(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
COc1ccc(N2CC(C(=O)O)CC2=O)cc1F
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(N2CC(C(=O)O)CC2=O)cc1F
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COc1ccc(N2CC(CO)CC2=O)cc1F
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
